3-Methylamino-6-fluoro-4-nitrobenzoic acid

• IUPAC Name: 2-fluoro-5-(methylamino)-4-nitrobenzoic acid
• InChI: InChI=1S/C8H7FN2O4/c1-10-6-2-4(8(12)13)5(9)3-7(6)11(14)15/h2-3,10H,1H3,(H,12,13)
• InChI Key: QOFIDBFOFBJTPU-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C(=C1)C(=O)O)F)[N+](=O)[O-]
• Molecular Formula: C8H7FN2O4
• Molecular Weight: 214.15 g/mol

Description

3-Methylamino-6-fluoro-4-nitrobenzoic acid, also known as 6-Fluoro-3-methylamino-4-nitrobenzoic acid, is an organic compound with the chemical formula C7H6FNO4. It is a white crystalline solid with a melting point of 156-157°C. This compound is used in a variety of scientific applications, including as a reagent in organic synthesis and as a reactant in biochemical and physiological studies.

Scientific Research Applications

3-Methylamino-6-fluoro-4-nitrobenzoic acidethylamino-4-nitrobenzoic acid has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a reactant in biochemical and physiological studies, and as an inhibitor of enzymes. It is also used in the synthesis of pharmaceuticals, as well as in the development of new drugs and biological probes.

Mechanism Of Action

3-Methylamino-6-fluoro-4-nitrobenzoic acidethylamino-4-nitrobenzoic acid acts as an inhibitor of enzymes by binding to their active sites. This binding prevents the enzyme from catalyzing its reaction, thus inhibiting its activity. It also binds to other molecules, such as proteins and nucleic acids, to form complexes that can alter their function.
Biochemical and Physiological Effects
3-Methylamino-6-fluoro-4-nitrobenzoic acidethylamino-4-nitrobenzoic acid has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to inhibit the activity of enzymes involved in the metabolism of hormones, such as aromatase. In addition, it has been shown to inhibit the activity of enzymes involved in the metabolism of neurotransmitters, such as monoamine oxidase.

Advantages And Limitations For Lab Experiments

The use of 3-Methylamino-6-fluoro-4-nitrobenzoic acidethylamino-4-nitrobenzoic acid in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it can be used in a variety of reactions. It is also relatively stable and has a long shelf life. However, it can be toxic if ingested, and it can cause skin irritation. In addition, it can be difficult to remove from reaction mixtures.

Future Directions

There are a number of potential future directions for 3-Methylamino-6-fluoro-4-nitrobenzoic acidethylamino-4-nitrobenzoic acid. For example, it could be used to develop new drugs and biological probes. It could also be used in the synthesis of pharmaceuticals, as well as in the development of new enzyme inhibitors. Additionally, it could be used to study the effects of enzyme inhibition on biochemical and physiological processes. Finally, it could be used to study the effects of enzyme inhibition on the metabolism of drugs, hormones, and neurotransmitters.

Synthesis Methods

The synthesis of 3-Methylamino-6-fluoro-4-nitrobenzoic acidethylamino-4-nitrobenzoic acid can be achieved through a variety of methods. One method involves the reaction of 3-aminobenzoic acid and 4-nitrofluorobenzene in the presence of a strong base such as sodium hydroxide. The reaction yields 3-Methylamino-6-fluoro-4-nitrobenzoic acidethylamino-4-nitrobenzoic acid as the product. Another method involves the reaction of 4-nitrofluorobenzene and 3-methylaminobenzoic acid in the presence of a strong acid such as hydrochloric acid. This reaction yields 3-Methylamino-6-fluoro-4-nitrobenzoic acidethylamino-4-nitrobenzoic acid as the product.